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Cat. No.: B130765 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the

safety and toxicity of 2-Dibenzofuranamine. A comprehensive toxicological profile for this

compound is not available in peer-reviewed literature or through regulatory agency reports.

Significant data gaps exist, and the information herein should be interpreted with caution. All

handling and research involving this compound should be conducted with appropriate safety

precautions and under the guidance of established laboratory safety protocols.

Introduction
2-Dibenzofuranamine, also known as 2-aminodibenzofuran, is a chemical compound with the

molecular formula C₁₂H₉NO.[1][2] It belongs to the class of benzofurans.[1] While the broader

family of dibenzofurans and their halogenated derivatives have been the subject of

environmental and toxicological research, specific and detailed safety data for 2-
Dibenzofuranamine remains scarce. This guide aims to consolidate the existing hazard

information and highlight the areas where further research is critically needed to establish a

comprehensive safety profile.

Hazard Identification and Classification
The primary available safety information for 2-Dibenzofuranamine comes from the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). This information is

aggregated from notifications to the ECHA C&L Inventory.[1]
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Table 1: GHS Hazard Classification for 2-Dibenzofuranamine[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Data sourced from PubChem, based on ECHA C&L Inventory notifications. The percentages in

the source indicate the proportion of notifications that include that hazard classification.[1]

These classifications indicate that 2-Dibenzofuranamine should be handled with care, using

appropriate personal protective equipment (PPE) to avoid oral, dermal, and inhalation

exposure.

Toxicological Data: A Landscape of Scarcity
A thorough review of scientific literature and regulatory databases reveals a significant lack of

specific toxicological studies on 2-Dibenzofuranamine. The following sections detail the data

gaps for key toxicological endpoints.

Acute and Chronic Toxicity
No quantitative data for acute toxicity, such as LD50 (median lethal dose) or LC50 (median

lethal concentration), are available for 2-Dibenzofuranamine. Similarly, no studies on sub-

chronic or chronic toxicity have been identified, which would be necessary to determine a No-

Observed-Adverse-Effect Level (NOAEL).

Genotoxicity
There are no available studies on the genotoxic potential of 2-Dibenzofuranamine. Standard

assays to evaluate mutagenicity (e.g., Ames test) or clastogenicity (e.g., chromosome
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aberration test) have not been reported for this compound.

Carcinogenicity
The carcinogenic potential of 2-Dibenzofuranamine has not been evaluated. The parent

compound, dibenzofuran, has been classified by the U.S. Environmental Protection Agency

(EPA) as a Group D substance, meaning it is not classifiable as to human carcinogenicity due

to a lack of data.[3] However, the EPA explicitly warns that the toxicological properties of

dibenzofuran cannot be extrapolated from its more widely studied polychlorinated derivatives,

and the same caution should be applied to 2-Dibenzofuranamine.[3]

Reproductive and Developmental Toxicity
No studies have been published regarding the effects of 2-Dibenzofuranamine on

reproduction or embryonic development. Therefore, its potential to act as a reproductive or

developmental toxicant is unknown.

Mechanism of Toxicity and Signaling Pathways
Due to the absence of toxicological studies, the mechanism of action for the observed irritant

effects and potential systemic toxicity of 2-Dibenzofuranamine is unknown. There is no

information on the specific signaling pathways that may be modulated by this compound.

Experimental Protocols
As no specific toxicological studies for 2-Dibenzofuranamine have been identified, it is not

possible to provide detailed experimental protocols. For researchers planning to investigate the

toxicity of this compound, standard OECD guidelines for the testing of chemicals should be

followed for each respective endpoint (e.g., OECD 423 for acute oral toxicity, OECD 471 for

bacterial reverse mutation test).

Visualizations
Given the lack of specific data on signaling pathways for 2-Dibenzofuranamine, the following

diagrams illustrate a generalized workflow for chemical toxicity assessment and a conceptual

representation of how a chemical might induce toxicity.
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A generalized workflow for chemical toxicity assessment.
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A conceptual pathway for chemical-induced toxicity.

Conclusion and Recommendations
The currently available data on the safety and toxicity of 2-Dibenzofuranamine are limited to

GHS hazard classifications, which indicate it is harmful if swallowed and an irritant to the skin,

eyes, and respiratory system. There is a critical lack of comprehensive toxicological data,
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including quantitative measures of acute toxicity, and studies on chronic exposure, genotoxicity,

carcinogenicity, and reproductive/developmental effects.

For drug development professionals and researchers, this data gap means that 2-
Dibenzofuranamine should be treated as a compound with unknown long-term health effects.

We strongly recommend that any research involving this compound be preceded by a thorough

risk assessment and that appropriate toxicological evaluations be conducted to fill the existing

data gaps before any advanced preclinical or clinical development is considered. The scientific

community would benefit greatly from studies that characterize the toxicological profile of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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